Cas no 2680854-56-0 (benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate)

• Product Name: benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate
• CAS No: 2680854-56-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5650956
• PubChem ID: 165916907
• Update Time: 2025-07-24

benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate
• EN300-28275633
• 2680854-56-0

• Inchi： 1S/C14H17NO2/c1-3-4-8-11-15(2)14(16)17-12-13-9-6-5-7-10-13/h1,5-7,9-10H,4,8,11-12H2,2H3
• InChI Key： ORXXIHHEQWSKCX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CCCC#C)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate

Professional Introduction to Benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate (CAS No. 2680854-56-0)

Benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate, a compound with the chemical identifier CAS No. 2680854-56-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a benzyl group and a pent-4-yn-1-yl moiety in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation.

The benzyl group, known for its stability and ease of functionalization, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. In contrast, the pent-4-yn-1-yl moiety introduces a terminal alkyne functionality, which is increasingly recognized for its ability to participate in various chemical reactions, including metal-catalyzed coupling reactions. These features make Benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

Recent research has highlighted the importance of carbamate derivatives in medicinal chemistry due to their broad spectrum of biological activities. Carbamates are known to exhibit inhibitory effects on various enzymes and receptors, making them promising candidates for the treatment of inflammatory diseases, neurological disorders, and metabolic conditions. The specific combination of substituents in Benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate suggests that it may possess unique interactions with biological targets, which could lead to the development of novel drugs with improved efficacy and reduced side effects.

One of the most intriguing aspects of this compound is its potential application in the field of drug delivery systems. The alkyne functionality can be utilized to link this compound with other bioactive molecules or polymers, creating conjugates that enhance drug solubility, stability, and target specificity. Such conjugates have shown promise in preclinical studies for targeted cancer therapies, where they can selectively accumulate in tumor tissues while minimizing systemic toxicity.

In addition to its pharmaceutical applications, Benzyl N-methyl-N-(pent-4-yn-1-yl)carbamate has also been explored for its role in materials science. The terminal alkyne group can undergo various chemical modifications, including polymerization and cross-coupling reactions, which are essential for the synthesis of advanced materials such as conductive polymers and hydrogels. These materials have potential applications in electronics, biomedicine, and environmental technology.

The synthesis of Benzyl N-methyl-N-(pent-4-yn-1-y l)carbamate involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, are employed to construct the complex molecular framework efficiently. The benzyl group is typically introduced early in the synthesis to ensure its stability under subsequent reaction conditions, while the pent-4-y n -1 -yl moiety is incorporated through carefully controlled alkyne functionalization strategies.

Recent advancements in computational chemistry have further enhanced our understanding of Benzyl N-methyl-N-(pent -4 -yn -1 -y l)carbamate's properties. Molecular modeling studies have been conducted to predict its binding affinity to various biological targets and to optimize its structure for improved pharmacological activity. These computational approaches have complemented experimental investigations by providing valuable insights into the compound's mechanism of action and potential drug-like characteristics.

The safety profile of Benzyl N-methyl-N-(pent -4 -yn -1 -y l)carbamate is another critical aspect that has been extensively studied. Preclinical toxicology studies have been performed to assess its acute and chronic toxicity levels, as well as its potential for systemic absorption and distribution. These studies have shown that the compound exhibits low toxicity at therapeutic doses but may require further evaluation for long-term use or high-dose administration.

Looking ahead, future research on Benzyl N-methyl-N-(pent -4 -yn -1 -y l)carbamate is expected to focus on several key areas. One major direction is the development of novel derivatives with enhanced biological activity and improved pharmacokinetic properties. By modifying specific substituents within its molecular structure, researchers aim to identify compounds that exhibit stronger binding affinity to target receptors or enzymes while minimizing off-target effects.

Another area of interest is the exploration of new synthetic methodologies that could streamline the production process and reduce costs associated with large-scale manufacturing. Advances in green chemistry principles may also contribute to more sustainable synthesis routes by minimizing waste generation and energy consumption.

In conclusion, Benzyl N-methyl-N-(pent -4 -yn -1 -y l)carbamate (CAS No. 2680854 56 0) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further investigation into drug development and advanced material synthesis. As research continues to uncover new possibilities for this compound's applications across multiple disciplines}, it is likely that we will see significant advancements that will benefit both scientific understanding}and practical technological solutions.